Cas no 1806829-64-0 (3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806829-64-0
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• CID: 4810045
• Update Time: 2025-06-11

3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3BrF2N2O/c9-5-1-4(3-14)6(2-12)13-7(5)8(10)11/h1,3,8H
• InChI Key： CTKGVBHRGPCBHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8

Additional information on 3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde

Professional Introduction to 3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806829-64-0)

3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 1806829-64-0, this compound represents a critical intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a bromo substituent, a cyano group, and a difluoromethyl group, make it a valuable building block for the development of novel therapeutic agents.

The< strong>pyridine-5-carboxaldehyde moiety in this compound serves as a versatile pharmacophore, enabling its incorporation into diverse chemical scaffolds. This aldehyde functionality is particularly useful for further derivatization through condensation reactions, forming Schiff bases or other heterocyclic structures. Such modifications are often employed to enhance the binding affinity and selectivity of drug candidates towards target enzymes or receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. The< strong>3-bromo and< strong>6-cyano substituents in 3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde contribute to its potential as a precursor for kinase inhibitors, which are widely used in oncology and inflammatory disease treatment. The< strong>difluoromethyl group is known to improve metabolic stability and binding interactions, making it an attractive feature in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties. The presence of two fluorine atoms in this compound enhances its lipophilicity and bioavailability, which are crucial factors in drug development. Furthermore, the< strong>cyano group can serve as a handle for further functionalization, allowing chemists to explore different chemical space and discover novel drug candidates.

The< strong>bromo atom provides another avenue for chemical modification, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures and have been widely used in the synthesis of biaryl compounds, which are prevalent in many approved drugs. The versatility of this compound as an intermediate underscores its significance in synthetic organic chemistry.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are integral components of many drugs targeting central nervous system disorders, cardiovascular diseases, and infections. The specific arrangement of substituents in 3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde positions it as a key candidate for further exploration in these therapeutic areas.

In conclusion, 3-Bromo-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806829-64-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated and halogenated pyridines, this compound is likely to play an increasingly important role in the discovery and development of next-generation drugs.